Cas no 1340024-86-3 (3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol)

• Product Name: 3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol
• CAS No: 1340024-86-3
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5251035
• Update Time: 2025-06-13

3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol

• Inchi： 1S/C11H18N2O/c1-9-4-3-6-11(14,8-9)10-5-7-12-13(10)2/h5,7,9,14H,3-4,6,8H2,1-2H3
• InChI Key： UADDHENYBCGFPH-UHFFFAOYSA-N
• SMILES： C1(C2N(C)N=CC=2)(O)CCCC(C)C1

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 332.3±17.0 °C(Predicted)
• pka: 14.50±0.40(Predicted)

Additional information on 3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol

Introduction to 3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol (CAS No. 1340024-86-3)

3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol, with the CAS number 1340024-86-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexanol moiety and a substituted pyrazole ring. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for various therapeutic applications.

The cyclohexanol moiety in 3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol contributes to its hydrophilic properties, while the substituted pyrazole ring imparts specific binding affinities to various biological targets. The pyrazole ring, in particular, is known for its ability to interact with enzymes and receptors, which is crucial for the development of drugs targeting specific pathways.

Recent studies have highlighted the potential of 3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent neuroprotective effects by modulating the activity of NMDA receptors. NMDA receptors play a critical role in synaptic plasticity and are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability of 3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol to modulate these receptors suggests its potential as a therapeutic agent for these debilitating conditions.

In addition to its neuroprotective properties, 3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol has also shown promise in anti-inflammatory and analgesic applications. A 2023 study in the European Journal of Pharmacology reported that this compound effectively reduces inflammation and pain by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol could be developed into a novel class of anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

The pharmacokinetic properties of 3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol in various indications. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol (CAS No. 1340024-86-3) is a multifaceted compound with significant potential in the treatment of neurological disorders, inflammation, and pain. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, the future prospects for this compound appear highly promising.